Cas no 941995-40-0 (N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide
• CAS No: 941995-40-0
• MF: C₂₅H₃₅N₅O₂
• MW: 437.577705621719
• CID: 5502967
• Update Time: 2025-07-15

N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-dimethylphenyl)oxamide
• N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide

• Inchi： 1S/C25H35N5O2/c1-18-6-11-22(19(2)16-18)27-25(32)24(31)26-17-23(30-14-12-29(5)13-15-30)20-7-9-21(10-8-20)28(3)4/h6-11,16,23H,12-15,17H2,1-5H3,(H,26,31)(H,27,32)
• InChI Key： WKDCAODSUVKBDR-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=C(C)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide

Introduction to N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide (CAS No: 941995-40-0)

N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 941995-40-0, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, characterized by a combination of aromatic rings and heterocyclic groups, make it an intriguing subject for further investigation.

The molecular structure of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide incorporates several key pharmacophoric elements. The presence of a dimethylamino group at the 4-position of the phenyl ring and a 4-methylpiperazin-1-yl substituent on the ethyl chain suggests potential interactions with biological targets such as enzymes and receptors. These features are particularly relevant in the context of developing drugs that modulate neurotransmitter systems, making this compound a candidate for further exploration in the treatment of neurological and psychiatric disorders.

In recent years, there has been growing interest in the development of molecules that can interact with serotonin receptors, particularly those belonging to the 5-HT family. The structural motif of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide bears a strong resemblance to known serotonin receptor ligands. This similarity has prompted researchers to investigate its potential as a lead compound for the development of new therapeutic agents. Preliminary studies have shown that this compound exhibits promising binding affinities to certain serotonin receptors, which could translate into therapeutic benefits for conditions such as depression and anxiety.

The synthesis of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the dimethylamino strong group and the < strong >4-methylpiperazin -1 -yl strong > substituent necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only enhance the efficiency of synthesis but also allow for greater flexibility in modifying the structure for future derivative studies.

The pharmacological profile of N'-{2-4-(< strong >dimethylamino strong >)phenyl -2 -(< strong > 4 -m eth ylpiper azin -1 -y l) eth yl } -N-(< strong > 2 , 4 - dim eth yl phen yl ) eth aned i am ide is currently under investigation in several academic and industrial laboratories. Initial pharmacokinetic studies have revealed that this compound exhibits favorable solubility and metabolic stability, which are crucial properties for any potential drug candidate. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, suggesting its safety profile warrants further exploration.

The potential applications of N'-{2-4-(< strong > dim eth ylamino strong >) phen yl - 2 -(< strong > 4 -m eth ylpiper azin -1 -y l) eth yl } -N-(< strong > 2 , 4 - dim eth yl phen yl ) eth aned i am ide extend beyond neurological disorders. Its structural features also make it a viable candidate for investigating its interactions with other biological targets, such as inflammatory pathways and metabolic enzymes. This broadens its scope for therapeutic intervention and highlights its versatility as a research tool.

In conclusion, N'-{2-4-(< strong > dim eth ylamino strong >) phen yl - 2 -(< strong > 4 -m eth ylpiper azin -1 -y l) eth yl } -N-(< strong > 2 , 4 - dim eth yl phen yl ) eth aned i am ide (CAS No: < strong > 941995- 40 0 strong >) is a promising compound with significant potential in pharmaceutical research. Its unique structural composition and favorable pharmacological properties position it as a valuable tool for developing new treatments for various diseases. As research continues to uncover its full therapeutic potential, this molecule is likely to play a crucial role in future drug development efforts.